Cas no 1780687-87-7 (4-Pyridinamine, 3-(methylsulfonyl)-)

• Product Name: 4-Pyridinamine, 3-(methylsulfonyl)-
• CAS No: 1780687-87-7
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5265761
• Update Time: 2025-05-20

4-Pyridinamine, 3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-(methylsulfonyl)-
• 3-(Methylsulfonyl)pyridin-4-amine

• Inchi： 1S/C6H8N2O2S/c1-11(9,10)6-4-8-3-2-5(6)7/h2-4H,1H3,(H2,7,8)
• InChI Key： BTJDPHNJQIWUCQ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N)=C1S(C)(=O)=O

Additional information on 4-Pyridinamine, 3-(methylsulfonyl)-

Comprehensive Overview of 4-Pyridinamine, 3-(methylsulfonyl)- (CAS No. 1780687-87-7): Properties, Applications, and Research Insights

4-Pyridinamine, 3-(methylsulfonyl)- (CAS No. 1780687-87-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonyl-substituted pyridine derivative exhibits remarkable potential as a building block for drug discovery, particularly in kinase inhibitor design and metabolic pathway modulation. The presence of both amino and methylsulfonyl functional groups on the pyridine ring creates distinct electronic properties that influence its reactivity and biological interactions.

Recent studies highlight the compound's role in developing targeted therapies, with researchers exploring its applications in cancer treatment and inflammatory diseases. The 3-(methylsulfonyl) substitution enhances molecular stability while maintaining sufficient solubility for biological testing, making it valuable for medicinal chemistry applications. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting rigorous standards for research use.

The synthesis of 4-Pyridinamine, 3-(methylsulfonyl)- typically involves multi-step organic transformations starting from commercially available pyridine precursors. Modern green chemistry approaches have improved production efficiency while reducing environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing. Researchers particularly value this compound's compatibility with cross-coupling reactions, enabling diverse structural modifications for structure-activity relationship studies.

In material science applications, the electron-withdrawing character of the sulfonyl group makes this compound interesting for developing organic semiconductors and photocatalysts. Its crystalline form shows promising thermal stability up to 200°C, as confirmed by differential scanning calorimetry (DSC) analyses. These properties align with current industry demands for high-performance materials in electronic devices and energy storage systems.

Safety evaluations indicate that proper handling procedures should be followed when working with 4-Pyridinamine, 3-(methylsulfonyl)-, including the use of personal protective equipment in laboratory settings. While not classified as hazardous under standard conditions, material safety data sheets recommend storage in cool, dry environments protected from light to maintain stability. These precautions reflect the growing emphasis on laboratory safety protocols in chemical research facilities worldwide.

The commercial availability of CAS No. 1780687-87-7 from specialty chemical suppliers has expanded in recent years, with pricing reflecting its high purity and research-grade quality. Market analysts note increasing demand from contract research organizations and academic institutions engaged in drug discovery programs. This trend corresponds with broader pharmaceutical industry investments in small molecule therapeutics and precision medicine approaches.

Future research directions for this compound may explore its potential in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's molecular weight (172.21 g/mol) and lipophilicity parameters make it suitable for further optimization in these cutting-edge applications. Ongoing studies also investigate its role in enzyme inhibition mechanisms, particularly regarding protein kinases involved in cellular signaling pathways.

From an environmental perspective, 4-Pyridinamine, 3-(methylsulfonyl)- shows moderate biodegradability in standard OECD tests, prompting research into improved waste treatment methods for research laboratories. This consideration aligns with the chemical industry's focus on green chemistry principles and environmental sustainability metrics throughout product lifecycles.

Analytical method development for this compound continues to advance, with recent publications describing sensitive LC-MS/MS techniques for trace detection in complex matrices. These methodological improvements support pharmacokinetic studies and metabolite identification efforts in preclinical research. The compound's distinct UV absorption profile also facilitates analytical detection across various experimental conditions.

Patent literature reveals growing intellectual property activity surrounding 3-(methylsulfonyl)pyridine derivatives, particularly in therapeutic areas like autoimmune disorders and neurodegenerative diseases. This legal landscape underscores the compound's commercial potential while highlighting the importance of freedom-to-operate analyses for research organizations incorporating this chemical entity into their development pipelines.